Cas no 116228-39-8 ((4-bromopyrazol-1-yl)-phenylmethanone)

• Product Name: (4-bromopyrazol-1-yl)-phenylmethanone
• CAS No: 116228-39-8
• MF: C₁₀H₇BrN₂O
• MW: 251.079381227493
• CID: 2614323
• PubChem ID: 14041589
• Update Time: 2025-04-21

(4-bromopyrazol-1-yl)-phenylmethanone Chemical and Physical Properties

Names and Identifiers

• (4-bromopyrazol-1-yl)-phenylmethanone
• 1-Benzoyl-4-brompyrazol
• DTXCID00505626
• (4-Bromo-1H-pyrazol-1-yl)(phenyl)methanone
• 116228-39-8
• DTXSID70554843

• Inchi： 1S/C10H7BrN2O/c11-9-6-12-13(7-9)10(14)8-4-2-1-3-5-8/h1-7H
• InChI Key： HLUXTGXWCAZAOJ-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 249.97418Da
• Monoisotopic Mass: 249.97418Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 34.9Ų